Cas no 89226-81-3 (Benzene, 1,2-bis(dibromomethyl)-4-fluoro-)
89226-81-3 structure
Product Name:Benzene, 1,2-bis(dibromomethyl)-4-fluoro-
CAS No:89226-81-3
MF:C8H5Br4F
MW:439.739702939987
CID:607784
PubChem ID:13255253
Update Time:2025-04-19
Benzene, 1,2-bis(dibromomethyl)-4-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,2-bis(dibromomethyl)-4-fluoro-
- 1,2-bis(dibromomethyl)-4-fluorobenzene
- 89226-81-3
- DTXSID00532235
- SCHEMBL6279472
-
- Inchi: 1S/C8H5Br4F/c9-7(10)5-2-1-4(13)3-6(5)8(11)12/h1-3,7-8H
- InChI Key: BGYOJYXDVCYTPC-UHFFFAOYSA-N
- SMILES: BrC(C1C=C(C=CC=1C(Br)Br)F)Br
Computed Properties
- Exact Mass: 435.71100
- Monoisotopic Mass: 435.71088g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.9
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Color/Form: Not available
- Melting Point: 92-97 °C
- PSA: 0.00000
- LogP: 5.14050
- Solubility: Not available
Benzene, 1,2-bis(dibromomethyl)-4-fluoro- Security Information
- Hazard Category Code: 34-22
- Safety Instruction: 45-36/37/39-26
-
Hazardous Material Identification:
Benzene, 1,2-bis(dibromomethyl)-4-fluoro- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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